(R)-(-)-Mephenytoin (R)-(-)-Mephenytoin
Brand Name: Vulcanchem
CAS No.: 71140-51-7
VCID: VC0014097
InChI: InChI=1S/C12H14N2O2/c1-3-12(9-7-5-4-6-8-9)10(15)14(2)11(16)13-12/h4-8H,3H2,1-2H3,(H,13,16)/t12-/m1/s1
SMILES: CCC1(C(=O)N(C(=O)N1)C)C2=CC=CC=C2
Molecular Formula: C12H14N2O2
Molecular Weight: 218.25 g/mol

(R)-(-)-Mephenytoin

CAS No.: 71140-51-7

Reference Standards

VCID: VC0014097

Molecular Formula: C12H14N2O2

Molecular Weight: 218.25 g/mol

(R)-(-)-Mephenytoin - 71140-51-7

CAS No. 71140-51-7
Product Name (R)-(-)-Mephenytoin
Molecular Formula C12H14N2O2
Molecular Weight 218.25 g/mol
IUPAC Name (5R)-5-ethyl-3-methyl-5-phenylimidazolidine-2,4-dione
Standard InChI InChI=1S/C12H14N2O2/c1-3-12(9-7-5-4-6-8-9)10(15)14(2)11(16)13-12/h4-8H,3H2,1-2H3,(H,13,16)/t12-/m1/s1
Standard InChIKey GMHKMTDVRCWUDX-GFCCVEGCSA-N
Isomeric SMILES CC[C@]1(C(=O)N(C(=O)N1)C)C2=CC=CC=C2
SMILES CCC1(C(=O)N(C(=O)N1)C)C2=CC=CC=C2
Canonical SMILES CCC1(C(=O)N(C(=O)N1)C)C2=CC=CC=C2
Synonyms (R)-5-Ethyl-3-methyl-5-phenylhydantoin; (-)-Mephenytoin; (5R)-5-Ethyl-3-methyl-5-phenyl-2,4-imidazolidinedione;
PubChem Compound 119127
Last Modified Nov 11 2021
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